Cas no 922727-65-9 (2-[[3,4-Bis(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-(difluoromethoxy)-1H-benzimidazole)

• Product Name: 2-[[3,4-Bis(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-(difluoromethoxy)-1H-benzimidazole
• CAS No: 922727-65-9
• MF: C₁₆H₁₅F₂N₃O₄S
• MW: 389.406779527664
• CID: 1075952
• PubChem ID: 49849848
• Update Time: 2025-09-17

2-[[3,4-Bis(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-(difluoromethoxy)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• [2H6]-Pantoprazole
• 2-[[3,4-bis(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-(difluoromethoxy)-1H-benzimidazole
• Pantoprazole-D6
• 2-({3,4-Bis[(~2~H_3_)methyloxy]pyridin-2-yl}methanesulfinyl)-6-(difluoromethoxy)-1H-benzimidazole
• SCHEMBL3170655
• IQPSEEYGBUAQFF-WFGJKAKNSA-N
• DA-56582
• CS-0375307
• DTXSID40678727
• HY-17507S
• 922727-65-9
• 6-(difluoromethoxy)-2-[[[3,4-di(methoxy-d3)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
• SCHEMBL13411608
• 2-[[3,4-Bis(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-6-(difluoromethoxy)-1H-benzimidazole

• Inchi： 1S/C16H15F2N3O4S/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)/i1D3,2D3
• InChI Key： IQPSEEYGBUAQFF-WFGJKAKNSA-N
• SMILES： S(CC1C(=C(C=CN=1)OC([2H])([2H])[2H])OC([2H])([2H])[2H])(C1=NC2C=CC(=CC=2N1)OC(F)F)=O

Computed Properties

• Exact Mass: 389.11279394g/mol
• Monoisotopic Mass: 389.11279394g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 2.4